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Compound of Interest

Compound Name: N-Phenyilpiperidin-4-amine

Cat. No.: B126078

Essential Safety and Handling Guide for N-
Phenylpiperidin-4-amine

This guide provides crucial safety, handling, and disposal information for N-Phenylpiperidin-4-
amine (CAS No: 23056-29-3), tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is vital for ensuring laboratory safety and
minimizing exposure risk.

Chemical and Physical Properties

N-Phenylpiperidin-4-amine is classified as harmful if swallowed, a skin and eye irritant, and
may cause respiratory irritation.[1][2] It is also designated as a List | chemical by the U.S. Drug
Enforcement Administration (DEA) due to its use in the illicit manufacture of fentanyl.[3][4]
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Property Data
4-Anilinopiperidine, N-phenyl-4-piperidinamine,
Synonyms
4-AP
CAS Number 23056-29-3[1][5]
Molecular Formula C11H16N2[5]
Molecular Weight 176.26 g/mol [5]
Appearance Solid

H302: Harmful if swallowed.[1] H315: Causes

skin irritation.[1] H319: Causes serious eye
Hazard Statements o ]

irritation.[1] H335: May cause respiratory

irritation.[1]

Signal Word Warning[1]

Note: Specific quantitative data such as melting point, boiling point, and occupational exposure
limits are not consistently available in the provided safety data sheets.[2]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory to prevent skin, eye, and respiratory exposure.
The following equipment must be worn at all times when handling N-Phenylpiperidin-4-amine.

Respiratory Protection

e Requirement: A NIOSH-approved air-purifying respirator with a particulate filter is necessary,
especially when handling the solid form where dust may be generated.[2] For significant spill
events or in poorly ventilated areas, a positive-pressure, self-contained breathing apparatus
(SCBA) may be required.[6]

o Rationale: Prevents inhalation of harmful dust or aerosols which can cause respiratory
irritation.[2]

Eye and Face Protection
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» Requirement: Chemical safety goggles are mandatory.[7] For splash hazards, a full face
shield should be worn in addition to goggles.[8]

» Rationale: Protects against serious eye irritation or injury from dust particles or splashes.[2]

Skin and Body Protection

e Gloves: Wear two pairs of chemotherapy-grade, powder-free nitrile gloves that meet the
ASTM D6978 standard.[9] Change gloves frequently and immediately if contamination is
suspected.

o Gown/Coveralls: A disposable, impermeable, long-sleeved gown that closes in the back is
required.[8][9] Cuffs should be elastic or knit to ensure a tight fit around the inner glove.[9]
For extensive handling, chemical-resistant coveralls may be necessary.[10]

e Shoe Covers: Disposable shoe covers should be worn to prevent tracking chemical
contaminants out of the laboratory.[9]

o Rationale: Avoids direct skin contact, which can cause irritation.[1] Contaminated clothing
must be laundered separately before reuse.[2]

PPE Donning and Doffing Workflow

Properly putting on (donning) and taking off (doffing) PPE is critical to prevent cross-
contamination.
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Doffing (Taking Off)

2. Outer Gloves 1. Shoe Covers 4. Goggles/Face Shield 5. Respirator 6. Inner Gloves

Donning (Putting On)

1. Shoe Covers 4. Respirator 5. Goggles/Face Shield 6. Inner Gloves 2. Outer Gloves

Elimination
(Not Feasible: Chemical is Required)

Substitution
(Not Feasible: Specific Compound Needed)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment
(Gloves, Goggles, Respirator)
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Waste Generation
(Contaminated PPE, Excess Chemical)

se sealed plastic bags
or containers

Collect Waste in
Designated, Labeled Container

Segregate from Other
Chemical Waste Streams

Away from incompatible
materials

Store in a Cool, Dry,
Well-Ventilated Area

ollow local, regional, &
national regulations

Arrange for Pickup by
Authorized Hazardous Waste Contractor

Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling N-
Phenylpiperidin-4-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126078#personal-protective-equipment-for-handling-
n-phenylpiperidin-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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